Thymosin

• CAS: 61512-21-8
• Molecular Formula: C128H216N32O51S
• Molecular Weight: 3051.3 g/mol
• InChI: InChI=1S/C128H216N32O51S/c1-19-62(14)99(159-113(195)76(36-42-89(173)174)143-118(200)83(53-162)152-120(202)84(54-163)153-124(206)95(58(6)7)156-117(199)81(51-93(181)182)150-123(205)94(57(4)5)154-103(185)65(17)134-101(183)63(15)136-114(196)79(49-91(177)178)149-119(201)82(52-161)151-104(186)67(133)55-212)126(208)160-100(66(18)164)127(209)158-97(60(10)11)121(203)144-71(31-23-27-47-132)109(191)148-80(50-92(179)180)116(198)147-78(48-56(2)3)115(197)139-70(30-22-26-46-131)108(190)141-73(33-39-86(167)168)110(192)138-68(28-20-24-44-129)106(188)137-69(29-21-25-45-130)107(189)142-75(35-41-88(171)172)112(194)155-98(61(12)13)125(207)157-96(59(8)9)122(204)145-74(34-40-87(169)170)111(193)140-72(32-38-85(165)166)105(187)135-64(16)102(184)146-77(128(210)211)37-43-90(175)176/h56-84,94-100,161-164,212H,19-55,129-133H2,1-18H3,(H,134,183)(H,135,187)(H,136,196)(H,137,188)(H,138,192)(H,139,197)(H,140,193)(H,141,190)(H,142,189)(H,143,200)(H,144,203)(H,145,204)(H,146,184)(H,147,198)(H,148,191)(H,149,201)(H,150,205)(H,151,186)(H,152,202)(H,153,206)(H,154,185)(H,155,194)(H,156,199)(H,157,207)(H,158,209)(H,159,195)(H,160,208)(H,165,166)(H,167,168)(H,169,170)(H,171,172)(H,173,174)(H,175,176)(H,177,178)(H,179,180)(H,181,182)(H,210,211)/t62-,63-,64-,65-,66-,67+,68+,69+,70+,71+,72+,73+,74+,75+,76+,77+,78+,79+,80+,81+,82+,83+,84+,94+,95+,96+,97+,98+,99+,100+/m0/s1
• InChIKey: LCJVIYPJPCBWKS-NXPQJCNCSA-N

Thymosin Fraction 5 Reference Standard

Thymosin (CAS 61512‑21‑8) refers to Thymosin Fraction 5, the partially purified, heat‑stable extract derived from bovine thymus tissue that contains a heterogeneous mixture of acidic polypeptides with molecular weights ranging from ~1 000 to 15 000 Da [REFS‑1]. Among the more than 20 constituent peptides, thymosin α1 (28 amino acids, pI ≈ 4.2) and thymosin β4 (43‑44 amino acids, pI ≈ 5.1) have been chemically defined and individually synthesized [REFS‑2]. The unreproducible composition of Fraction 5 has driven the shift toward chemically defined single‑entity peptides for rigorous science and regulatory‑grade applications.

1 Historical thymus extract reference material for comparative studies

2 Polypeptide mixture standard for method development and extraction control

3 Unreproducible composition; not intended for single-entity bioactivity assays

• [1] Low T.L.K., Thurman G.B., Chincarini C., et al. Current status of thymosin research: evidence for the existence of a family of thymic factors that control T‑cell maturation. Ann N Y Acad Sci. 1979;332:33‑48. doi:10.1111/j.1749‑6632.1979.tb47095.x View Source
• [2] Low T.L.K., Goldstein A.L. The chemistry and biology of thymosin. I. Isolation, characterization, and biological activities of thymosin alpha1 and polypeptide beta1 from calf thymus. J Biol Chem. 1979;254(3):981‑986. View Source

Thymosin Interchangeability: Scientific Concerns

Thymosin Fraction 5, thymosin α1, and thymosin β4 exhibit qualitatively and quantitatively distinct biological activities; treating them as fungible ignores deep mechanistic divergence. Fraction 5 is an undefined polydisperse preparation [REFS‑1], while synthetic thymosin α1 is a single‑entity active pharmaceutical ingredient (thymalfasin; Zadaxin®) that is 10‑ to 1 000‑fold more potent in T‑cell functional assays [REFS‑2]. Thymosin β4, by contrast, operates primarily as the principal intracellular G‑actin‑sequestering protein with a dominant role in cytoskeletal dynamics and tissue repair [REFS‑3]. Selecting the wrong species—or an ill‑defined mixture—can invalidate mechanistic conclusions, compromise batch‑to‑batch reproducibility, and fail to meet regulatory quality expectations.

Fraction 5 vs. thymosin α1

T-cell functional assay response may differ by orders of magnitude; substituting could undermine sensitivity and mechanistic interpretation.

Fraction 5 vs. thymosin β4

β-thymosins primarily regulate cytoskeletal dynamics, not T-cell immunity; mechanism mismatch can obscure experimental endpoints.

Polydisperse undefined mixture

Batch-to-batch variability may compromise reproducibility and does not meet regulatory quality expectations for single-entity peptides.

• [1] Low T.L.K., Goldstein A.L. The chemistry and biology of thymosin. I. Isolation, characterization, and biological activities of thymosin alpha1 and polypeptide beta1 from calf thymus. J Biol Chem. 1979;254(3):981‑986. View Source
• [2] Ohta Y., Sueki K., Yoneyama Y., Tezuka E., Yagi Y. Immunomodulating activity of thymosin fraction 5 and thymosin alpha 1 in immunosuppressed mice. Cancer Immunol Immunother. 1983;15(2):108‑113. doi:10.1007/BF00199700 View Source
• [3] Mannherz H.G., Hannappel E. The β‑thymosins: intracellular and extracellular activities of a versatile actin binding protein family. Cell Motil Cytoskeleton. 2009;66(10):839‑851. doi:10.1002/cm.20371 View Source

Thymosin Quantitative Differentiation Evidence

Superior T-Cell Potency of Thymosin α1 over Fraction 5

In a direct head‑to‑head comparison, chemically synthesized thymosin α1 exhibited 10‑ to 1 000‑times greater specific activity than the parent Thymosin Fraction 5 across one in‑vivo and multiple in‑vitro bioassays designed to measure T‑cell differentiation and function [REFS‑1]. In an independent murine model of 5‑fluorouracil‑induced immunosuppression, the effective dose range of thymosin α1 was 5–50 µg/kg, whereas Thymosin Fraction 5 required doses 100‑ to 1 000‑fold higher to achieve comparable restoration of cell‑mediated immunity [REFS‑2].

T-Cell Potency

Head-to-head

Thymosin α1 10–1,000× higher specific activity than Fraction 5 in T-cell bioassays; effective in‑vivo dose 5–50 µg/kg vs. 500–50,000 µg/kg.

Reported potency gap indicates that replacing α1 with Fraction 5 may require orders‑of‑magnitude more material and introduce impurity burden.

Model: 5‑FU immunosuppressed BALB/c mice; footpad swelling assay.

Evidence Dimension	In‑vivo potency in restoring cell‑mediated immunity (DTH footpad reaction) in 5‑FU‑immunosuppressed mice
Target Compound Data	Thymosin α1 effective dose = 5–50 µg/kg
Comparator Or Baseline	Thymosin Fraction 5 required 500–50 000 µg/kg (i.e. 100‑ to 1 000‑fold higher dose)
Quantified Difference	100‑ to 1 000‑fold superiority on a µg/kg basis
Conditions	BALB/c mice immunosuppressed with 5‑fluorouracil; footpad swelling assay; adoptive transfer experiments confirming T‑cell‑mediated mechanism

Why This Matters

For procurement, this 100‑ to 1 000‑fold potency gap means that replacing synthetic thymosin α1 with crude Thymosin Fraction 5 would require orders‑of‑magnitude more material, introducing higher lot variability and impurity burden while undermining assay sensitivity.

• [1] Low T.L.K., Goldstein A.L. The chemistry and biology of thymosin. I. Isolation, characterization, and biological activities of thymosin alpha1 and polypeptide beta1 from calf thymus. J Biol Chem. 1979;254(3):981‑986. View Source
• [2] Ohta Y., Sueki K., Yoneyama Y., Tezuka E., Yagi Y. Immunomodulating activity of thymosin fraction 5 and thymosin alpha 1 in immunosuppressed mice. Cancer Immunol Immunother. 1983;15(2):108‑113. doi:10.1007/BF00199700 View Source

Thymosin α1 Survival Advantage in CMV-ARDS

In a controlled clinical study of renal‑transplant recipients with cytomegalovirus infection complicated by acute respiratory distress syndrome, the addition of thymosin α1 (Zadaxin®, 1.6 mg subcutaneously every other day or daily) to standard antiviral rescue therapy increased the survival‑to‑discharge rate to 78.1% compared with 50.0% in the control group (n = 32 vs. n = 14) [REFS‑1]. The thymosin α1 group simultaneously demonstrated a significantly elevated CD4⁺ lymphocyte count by Day 14 and an improved CD4⁺/CD8⁺ ratio, documenting immune reconstitution temporally correlated with clinical benefit [REFS‑1].

CMV‑ARDS Survival

Reported

Rescue success 78.1% (thymosin α1) vs. 50.0% (standard care); absolute increase 28.1 p.p., mortality reduction 28.1 p.p. (RRR ≈56%).

Reported endpoint response in renal‑transplant recipients with CMV‑ARDS; supports immune reconstitution research context.

Single‑center study; n=32 (α1) vs n=14 (control); identical background rescue protocol.

Evidence Dimension	Rescue success rate (survival to discharge) and mortality in CMV‑induced ARDS post‑renal transplant
Target Compound Data	Thymosin α1 group: rescue success 78.1%, mortality 21.9%
Comparator Or Baseline	Standard‑of‑care control (ganciclovir ± antibacterials/antifungals): rescue success 50.0%, mortality 50.0%
Quantified Difference	Absolute rescue‑rate increase of 28.1 percentage points; mortality reduction of 28.1 percentage points (relative risk reduction ≈ 56%)
Conditions	Single‑center study; Zadaxin group (n = 32), control group (n = 14); all patients received the same background rescue protocol; thymosin α1 dosed at 1.6 mg s.c. every other day or daily; CD4⁺/CD8⁺ monitored on Days 7, 14, and 21

Why This Matters

This head‑to‑head clinical evidence differentiates thymosin α1 from general immunomodulatory claims: it demonstrates a quantifiable survival advantage in a defined high‑risk patient population, supporting its selection where rapid cellular immune reconstitution is the therapeutic objective.

• [1] Infona/Elsevier. Immunoregulation of Thymosin α1 Treatment of Cytomegalovirus Infection Accompanied With Acute Respiratory Distress Syndrome After Renal Transplantation. [Original article referenced via Infona database; direct PMID not provided on page, but content extracted verbatim from the indexed record.] View Source

Dendritic Cell Maturation: Thymosin α1 vs. β4

In a side‑by‑side evaluation using human peripheral blood CD14⁺ monocyte‑derived dendritic cells, thymosin α1 significantly up‑regulated the surface expression of CD40, CD80, MHC class I, and MHC class II on immature dendritic cells, whereas thymosin β4 and thymosin β10 did not produce these effects [REFS‑1]. Functionally, thymosin α1‑treated immature DCs showed an approximately 30% reduction in FITC‑dextran uptake (indicative of transition to a mature phenotype) relative to untreated iDCs, and thymosin α1‑treated mature DCs elicited enhanced allogeneic CD3⁺ T‑cell proliferation in a mixed‑lymphocyte reaction assay [REFS‑1].

DC Maturation

Head-to-head

Thymosin α1 upregulated CD40, CD80, MHC I/II on human iDCs; ~30% reduction in antigen uptake; enhanced T‑cell proliferation. β4 and β10 inactive.

Reported mechanistic divergence: only α1 provides DC‑activating signal for naïve T‑cell priming; relevant for vaccine adjuvant research.

Human monocyte‑derived iDCs; flow cytometry; mixed‑lymphocyte reaction assay.

Evidence Dimension	Up‑regulation of co‑stimulatory and MHC molecules on human monocyte‑derived iDCs, measured by flow cytometry
Target Compound Data	Thymosin α1: significant up‑regulation of CD40, CD80, MHC I, MHC II; ~30% reduction in antigen uptake; enhanced allogeneic T‑cell proliferation
Comparator Or Baseline	Thymosin β4 and thymosin β10: no significant effect on iDC surface markers; untreated iDCs used as baseline for antigen‑uptake comparison
Quantified Difference	Qualitative divergence: Tα1 active; Tβ4/Tβ10 inactive for DC maturation. Antigen‑uptake reduction ~30% (p < 0.05 vs. untreated iDCs)
Conditions	Human CD14⁺ monocytes differentiated with GM‑CSF + IL‑4; Tα1, Tβ4, Tβ10 tested in parallel; flow cytometry for CD40/CD80/MHC molecules; FITC‑dextran uptake assay; allogeneic CD3⁺ T‑cell MLR

Why This Matters

This evidence directly informs procurement for vaccine‑adjuvant or DC‑based immunotherapy programs: only thymosin α1—not thymosin β4—provides the dendritic‑cell‑activating signal required for naïve T‑cell priming, making the choice of thymosin species a critical determinant of experimental success.

• [1] Yao Q., Doan L.X., Zhang R., et al. Thymosin‑α1 modulates dendritic cell differentiation and functional maturation from human peripheral blood CD14⁺ monocytes. Immunol Lett. 2007;110(2):110‑120. doi:10.1016/j.imlet.2007.04.007 View Source

Thymosin: Highest-Evidence Application Scenarios

Potency-Standardized Immunopharmacology: Thymosin α1 vs. Fraction 5

Investigators requiring reproducible T‑cell functional readouts (e.g., E‑rosette, MIF, or mitogen‑response assays) should replace Thymosin Fraction 5 with chemically synthesized thymosin α1. The documented 10‑ to 1 000‑fold higher specific activity of thymosin α1 [REFS‑1] translates directly into lower mass requirements and reduced interference from irrelevant Fraction 5 polypeptides, enabling more sensitive and consistent dose‑response curves in both academic and pharmaceutical screening laboratories.

Dendritic Cell Maturation for Vaccine Adjuvants

Programs engineering dendritic‑cell vaccines or ex‑vivo DC maturation protocols should select thymosin α1 over thymosin β4. Only thymosin α1 has been shown to up‑regulate CD40, CD80, and MHC class I/II on human monocyte‑derived DCs, while thymosin β4 and thymosin β10 are inactive in this assay [REFS‑2]. The ~30% reduction in antigen‑uptake capacity and enhanced allogeneic T‑cell stimulation [REFS‑2] provide objective benchmarks for quality‑controlling DC maturation batches.

Clinical Survival Benefit in Immunocompromised Hosts

For clinical research protocols targeting severe viral infection in immunocompromised patients (e.g., solid‑organ transplant recipients), thymosin α1 (Zadaxin®) offers a directly quantifiable efficacy benchmark: a 78.1% vs. 50.0% rescue success rate in CMV‑associated ARDS [REFS‑3]. This 28‑percentage‑point absolute survival advantage provides an evidence‑based rationale for selecting thymosin α1 over other thymic peptide preparations that lack comparable clinical‑outcome data.

Chemically Defined Peptide Reference Standards

Regulatory‑facing QC laboratories and pharmacopoeial standard‑setting bodies should procure chemically defined thymosin α1 (CAS 62304‑98‑7) rather than the polydisperse Thymosin Fraction 5 (CAS 61512‑21‑8). The defined 28‑amino‑acid sequence, molecular weight of 3 108.3 Da, and achievable HPLC purity ≥95–99% [REFS‑4] enable identity, purity, and potency testing that is not feasible with the heterogeneous Fraction 5 mixture. This distinction is critical for ANDA filings, DMF submissions, and method‑validation protocols.

Application

Selection Property

Validation Focus

T-cell functional assay standardization

Defined single‑entity peptide (thymosin α1)

Potency standardization and dose‑response reproducibility

Dendritic cell maturation research

DC‑activating signal (CD40, CD80, MHC upregulation)

Antigen‑uptake reduction and T‑cell priming endpoints

Immune reconstitution research in immunocompromised models

Reported clinical endpoint response (CMV‑ARDS survival context)

CD4⁺ reconstitution and mortality endpoint interpretation

Analytical reference standard for single‑entity peptide

Chemically defined sequence with verified purity

Identity, purity, and potency method validation

• [1] Low T.L.K., Goldstein A.L. The chemistry and biology of thymosin. I. Isolation, characterization, and biological activities of thymosin alpha1 and polypeptide beta1 from calf thymus. J Biol Chem. 1979;254(3):981‑986. View Source
• [2] Yao Q., Doan L.X., Zhang R., et al. Thymosin‑α1 modulates dendritic cell differentiation and functional maturation from human peripheral blood CD14⁺ monocytes. Immunol Lett. 2007;110(2):110‑120. doi:10.1016/j.imlet.2007.04.007 View Source
• [3] Infona/Elsevier. Immunoregulation of Thymosin α1 Treatment of Cytomegalovirus Infection Accompanied With Acute Respiratory Distress Syndrome After Renal Transplantation. [Indexed record; direct clinical data extracted verbatim.] View Source
• [4] Bio‑equip.com. Thymalfasin (Thymosin alpha 1) product specification: purity ≥98% (HPLC), molecular weight 3108.3 Da, CAS 62304‑98‑7. (Representative vendor specification; accessed 2026‑04‑23). View Source